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Chemical Profile of 9,12-Octadecadienal

The table below summarizes the basic chemical and physical properties of 9,12-Octadecadienal, which are

consistent regardless of its production method [1] [2].

Property Value

CAS Registry Number 2541-61-9 (for the (9Z,12Z) stereoisomer) [1]

Molecular Formula C₁₈H₃₂O [1]

Molecular Weight 264.446 g/mol [1] [2]

Density 0.852 g/cm³ [1]

Boiling Point 365.4°C at 760 mmHg [1]

Flash Point 185.8°C [1]

Common Synonyms Linoleic aldehyde, Linolealdehyde, Linoleyl alcohol [1]
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Synthesis vs. Biosynthesis: A General Comparison

While a direct side-by-side study for 9,12-Octadecadienal is lacking, a framework for comparing the two

production strategies can be established by analyzing research on similar lipid compounds. The following

table outlines the typical characteristics of each approach.

Feature Chemical Synthesis Biosynthesis

General Principle Assembly of the molecule through a

series of controlled organic reactions
in a laboratory. [3]

Production of the molecule through

engineered or natural metabolic
pathways in a biological system (e.g.,

yeast, bacteria). [3]

Typical Steps Multiple linear steps (e.g., 7 steps for

sporothriolide, a fungal metabolite). [3]

Fewer, parallel steps catalyzed by

enzymes. [3]

Atom Economy/
Efficiency

Can involve long routes with lower

overall efficiency; steps often involve
significant increases in molecular

complexity. [3]

Highly efficient in building molecular

complexity directly; biological
pathways often proceed with minimal

waste. [3]

Stereoselectivity Requires carefully designed chiral

auxiliaries or catalysts (e.g., Sharpless
asymmetric dihydroxylation). [3]

Inherently stereoselective due to the

specificity of enzymes (e.g., citrate
synthase creating two chiral centers).

[3]

Precursor Custom-synthesized starting materials

and reagents (e.g., mixed anhydrides,
nitroalkenes). [3]

Natural precursors like Linoleic Acid or

Stearic Acid, which can be dietary or
synthesized by the organism. [4]

Flexibility &
Diversification

High flexibility for creating structural
analogues and derivatives not found in

nature. [3]

Currently limited to producing natural
congeners and is difficult to diversify

for non-natural analogues. [3]

Environmental
Impact

Often carbon-intensive due to high

step-count, use of solvents, and
energy requirements. [3]

Generally more sustainable, involving

single fermentation processes and
renewable resources. [3]
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Related Experimental Evidence and Protocols

Although direct data for 9,12-Octadecadienal is unavailable, the following insights from research on related

compounds and methodologies can inform your experimental planning.

Evidence for a Biosynthetic Pathway: Research on the moth Chilecomadia valdiviana
demonstrates that its pheromone component, a similar diunsaturated fatty aldehyde, is
biosynthesized from linoleic acid. Isotope-labeling studies (using D₁₁-linoleic acid) showed the label

was incorporated into the pheromone, confirming a pathway involving chain-shortening and functional
group modification [4].

Analytical Method: GC-MS: Gas Chromatography-Mass Spectrometry (GC-MS) is a standard
technique for identifying and analyzing volatile compounds like 9,12-Octadecadienal in complex

mixtures such as plant extracts [5] [6]. A typical protocol involves:
Extraction: Using an organic solvent like hexane or ethanol in a Soxhlet extractor or for direct

immersion [6] [7].
Derivatization (optional): Converting compounds to more volatile derivatives, such as methyl

esters for fatty acids.
GC-MS Analysis: Separation on a capillary column (e.g., HP-5MS) with a temperature program

(e.g., 50–280°C) and identification by comparing mass spectra to reference libraries (e.g.,
NIST) [6] [7].

Antioxidant Activity Assessment: Since 9,12-Octadecadienal is found in plants with antioxidant
properties, relevant bioactivity assays include [5] [6]:

In-vitro Assays: DPPH and ABTS radical scavenging assays, with results often expressed as
Trolox Equivalent Antioxidant Capacity (TEAC).

In-vivo Assays: Measuring the impact on antioxidant enzyme levels (e.g., Superoxide
Dismutase (SOD), Catalase (CAT)) and markers of oxidative damage (e.g., Lipid Peroxidation

(LPO)) in animal models.

Strategic Considerations for Researchers

Choosing between synthetic and biosynthetic approaches involves trade-offs. The following diagram

illustrates the core decision-making factors.
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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